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Compound of Interest

(Cyclohexylmethyl)(3-
Compound Name:

methoxypropyl)amine
Cat. No.: B13265429

Get Quote

Executive Summary

(Cyclohexylmethyl)(3-methoxypropyl)amine is a secondary amine intermediate
characterized by a distinct amphiphilic structure, combining a lipophilic cyclohexylmethyl group
with a polar 3-methoxypropyl chain. In drug discovery, such motifs are critical "linker" units,
balancing solubility (via the ether oxygen) and membrane permeability (via the cyclohexyl ring).

This guide provides a rigorous analysis of its molecular weight, formula, and physicochemical
properties, alongside a self-validating analytical workflow for its identification and purity
profiling.

Molecular Identity & Theoretical Analysis

The accurate characterization of this compound begins with a precise understanding of its
elemental composition and isotopic distribution.

Physicochemical Constants Table[1]
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Property Value Notes

N-(3-Methoxypropyl)-1- )
IUPAC Name _ Systematic nomenclature
cyclohexylmethanamine

Molecular Formula Confirmed stoichiometry

Average Molecular Weight 185.31 g/mol For gravimetric calculations

For HRMS (High-Res Mass

Monoisotopic Mass 185.17796 Da

Spec)
Exact Mass (

186.18524 Da Target ion in ESI(+) mode
)
) Lipophilic, membrane

Predicted LogP ~2.1-25

permeable

Typical for secondary aliphatic
pKa (Predicted) ~10.0 - 10.5 P v aip

amines

Structural Breakdown

The molecule consists of three distinct functional domains:
e Cyclohexylmethyl Head: Provides steric bulk and lipophilicity (

).

e Secondary Amine Core: The reactive center (

), serving as a hydrogen bond donor/acceptor and a site for further derivatization (e.g., salt
formation).

o Methoxypropyl Tail: A flexible, polar tether (

) that enhances water solubility compared to purely alkyl chains.

Cyclohexyl Ring Methylene Bridge > Secondary Amine Propyl Chain Methoxy Group
(Lipophilic) (-CH2-) (-NH-) (-(CH2)3-) (-OCH3)
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Figure 1: Structural connectivity and functional domain analysis.

Synthesis Logic & Impurity Profiling

Understanding the synthesis is prerequisite to accurate analysis, as it predicts the specific
impurities (byproducts) likely to be present.

Primary Synthetic Route: Reductive Amination

The most robust route involves the condensation of Cyclohexanecarbaldehyde with 3-
Methoxypropylamine, followed by reduction.

e Step 1 (Imine Formation):

e Step 2 (Reduction):

Critical Impurity Profile

When analyzing the molecular weight, you must distinguish the target (

) from these common artifacts:

o Dialkylated Amine (

): If the secondary amine reacts again with the aldehyde.

o Detection: Look for
in MS.
e Residual Aldehyde: Unreacted starting material.
o Detection: Aldehyde proton signal (~9-10 ppm) in
NMR.

» Alcohol Byproduct: Reduction of the aldehyde to cyclohexylmethanol (
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Analytical Protocol (The "How-To")

This section details the self-validating workflow to confirm the identity of (Cyclohexylmethyl)
(3-methoxypropyl)amine.

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm the molecular formula

e Method: ESI-TOF (Electrospray lonization - Time of Flight) in Positive Mode.

e Target lon:

 Validation Criteria:
o Mass error <5 ppm.
o Isotopic pattern matching (presence of

satellite at M+1 with ~12% relative intensity).

Nuclear Magnetic Resonance (NMR)

Objective: Verify structural connectivity.
Predicted

NMR Shifts (in
): | Proton Environment | Shift (

ppm) | Multiplicity | Integral | | :--- | :--- | :--- | :--- | | Methoxy (-OCH3) | 3.32 | Singlet (s) | 3H | |
Ether adj. (-CH2-O-) | 3.40 | Triplet (t) | 2H | | Amine adj. (-NH-CH2-) | 2.45 - 2.65 | Multiplet (m)
| 4H (2 sets) | | Cyclohexyl Ring | 0.90 - 1.80 | Complex Multiplet | 11H | | Amine Proton (-NH-) |
1.2 - 2.0 | Broad s (variable) | 1H |
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Interpretation Logic:
e The singlet at ~3.3 ppm confirms the methoxy group.
e The triplet at ~3.4 ppm confirms the ether linkage.

e The absence of an aldehyde peak (>9 ppm) confirms reaction completion.

Infrared Spectroscopy (FT-IR)

Objective: Confirm functional groups.
e 3300-3500 cm~*: N-H stretch (weak/medium, secondary amine).
e 2800-3000 cm~1: C-H stretches (strong, aliphatic).

e 1080-1150 cm~1: C-O-C stretch (strong, ether).

Experimental Workflow Diagram

The following DOT diagram illustrates the decision tree for validating the compound's identity.
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Figure 2: Analytical validation workflow for secondary amine characterization.

Detailed Experimental Protocols
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Protocol A: Sample Preparation for HRMS

e Dilution: Dissolve 1 mg of the amine in 1 mL of Methanol (HPLC grade).
 Acidification: Add 0.1% Formic Acid to facilitate protonation (
formation).

« Filtration: Pass through a 0.22 um PTFE filter to remove particulates.

« Injection: Direct infusion or LC-MS injection (C18 column, Water/Acetonitrile gradient).

Protocol B: Handling and Storage

e Hygroscopicity: Secondary amines can absorb moisture and

(forming carbamates).

» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

o Safety: Wear nitrile gloves and safety glasses. This compound is likely an irritant (Skin/Eye)
due to its basicity (
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e To cite this document: BenchChem. [Technical Guide: Molecular Identity & Analytical
Profiling of (Cyclohexylmethyl)(3-methoxypropyl)amine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13265429/docs#technical-guide-
molecular-identity-analytical-profiling-of-cyclohexylmethyl-3-methoxypropyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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